Cas no 1213394-60-5 ((3R)-3-AMINO-3-(2,4,5-TRIMETHYLPHENYL)PROPAN-1-OL)

• Product Name: (3R)-3-AMINO-3-(2,4,5-TRIMETHYLPHENYL)PROPAN-1-OL
• CAS No: 1213394-60-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5593718
• PubChem ID: 55265133
• Update Time: 2025-05-24

(3R)-3-AMINO-3-(2,4,5-TRIMETHYLPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(2,4,5-TRIMETHYLPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-2,4,5-trimethyl-, (γR)-
• AKOS006308283
• 1213394-60-5
• EN300-1164053

• Inchi： 1S/C12H19NO/c1-8-6-10(3)11(7-9(8)2)12(13)4-5-14/h6-7,12,14H,4-5,13H2,1-3H3/t12-/m1/s1
• InChI Key： YSEKOIVAFXTDJH-GFCCVEGCSA-N
• SMILES： C(O)C[C@@H](N)C1=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 346.3±37.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on (3R)-3-AMINO-3-(2,4,5-TRIMETHYLPHENYL)PROPAN-1-OL

(3R)-3-AMINO-3-(2,4,5-TRIMETHYLPHENYL)PROPAN-1-OL: A Comprehensive Overview

The compound with CAS No. 1213394-60-5, commonly referred to as (3R)-3-amino-3-(2,4,5-trimethylphenyl)propan-1-ol, is a structurally unique organic compound that has garnered attention in various scientific and industrial domains. This compound is characterized by its chiral center at the third carbon atom, which imparts significant stereochemical properties. The (R)-configuration of this compound plays a pivotal role in its biological activity and chemical reactivity.

Recent studies have highlighted the potential of (3R)-3-amino-3-(2,4,5-trimethylphenyl)propan-1-ol in the field of drug discovery. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anti-inflammatory agents. The presence of the trimethylphenyl group contributes to its lipophilic nature, which enhances its ability to cross cellular membranes and interact with target proteins.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Advanced techniques such as enantioselective catalysis have been employed to achieve high enantiomeric excess in the final product. These methods not only ensure the purity of the compound but also align with the principles of green chemistry by minimizing waste and optimizing resource usage.

In terms of applications, (3R)-3-amino-3-(2,4,5-trimethylphenyl)propan-1-ol has shown promise in the pharmaceutical industry as a building block for complex molecules. Its ability to undergo various functional group transformations makes it versatile in organic synthesis. For instance, recent research has demonstrated its utility in the construction of heterocyclic compounds, which are crucial components of many therapeutic agents.

The pharmacological properties of this compound are currently under intensive investigation. Preclinical studies suggest that it exhibits moderate anti-proliferative activity against certain cancer cell lines. Additionally, its potential as a chiral catalyst in asymmetric synthesis has been explored, offering new avenues for efficient drug manufacturing processes.

From an environmental perspective, understanding the degradation pathways and ecological impact of (3R)-3-amino-3-(2,4,5-trimethylphenyl)propan-1-ol is essential for sustainable practices. Recent environmental assessments indicate that under aerobic conditions, this compound undergoes rapid biodegradation, reducing its persistence in natural systems.

In conclusion, (3R)-3-amino-3-(2,4,5-trimethylphenyl)propan-1-ol (CAS No. 1213394-60-5) stands out as a valuable compound with diverse applications across chemistry and pharmacology. Its unique structure and stereochemical properties make it a subject of ongoing research interest. As scientific advancements continue to unfold, this compound is expected to play an increasingly significant role in both academic and industrial settings.